![molecular formula C33H37NO12 B035154 Barminomycin I CAS No. 108147-17-7](/img/structure/B35154.png)
Barminomycin I
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Barminomycin I is a natural product antibiotic that was first isolated from the fermentation broth of Streptomyces sp. in 1971. It belongs to the anthracycline family of antibiotics and possesses potent antimicrobial activity against a wide range of Gram-positive and Gram-negative bacteria, as well as some fungi and parasites. This compound has attracted interest from scientists due to its unique chemical structure, complex biosynthesis pathway, and potential therapeutic applications.
Scientific Research Applications
Unique Structural Properties
Barminomycin I, known for its potent antitumor properties, is distinguished by its unique eight-membered azomethine or carbinolamine structure. This structure contributes to its exceptional activity in cancer research. (Ikeda et al., 1990)
Anticancer Agent Characteristics
Barminomycin belongs to the anthracycline class of anticancer agents, displaying a thousand-fold more cytotoxicity than doxorubicin, a commonly used anthracycline. Its high selectivity for 5'-GC-3' sequences in DNA makes it a significant focus in cancer treatment research. The stability and activity of barminomycin-DNA adducts provide insights into designing new anthracycline derivatives with enhanced effectiveness. (Kimura et al., 2010)
Synthesis and Activity
A synthesized barminomycin analog showed stronger in vitro activity than its parent compound, daunomycin. This highlights the potential of barminomycin analogs in developing more effective chemotherapeutic agents. (Ikeda & Ajito, 1991)
DNA Interaction
Barminomycin forms GC-specific adducts and virtual interstrand crosslinks with DNA, indicating a high degree of selectivity and stability in its interaction with genetic material. This property is crucial for its potent antitumor activity and serves as a model for understanding DNA-drug interactions. (Perrin et al., 1999)
Real-time Detection of Adducts
Barminomycin's use in research includes the detection of drug-DNA adducts, facilitating the monitoring of drug responses in patients undergoing anthracycline treatment. (Spencer et al., 2003)
Pre-activated Analogue of Adriamycin
Barminomycin functions as a pre-activated analogue of Adriamycin, another anthracycline, forming DNA adducts without the need for activation by formaldehyde. This unique characteristic makes barminomycin a critical subject in cancer therapy research. (Moufarij et al., 2001)
Properties
108147-17-7 | |
Molecular Formula |
C33H37NO12 |
Molecular Weight |
639.6 g/mol |
IUPAC Name |
9-acetyl-4,6,9,11-tetrahydroxy-7-[[2-(2-hydroxypropyl)-4,10-dimethyl-4,6a,7,8,10,10a-hexahydropyrano[3,4-d][1,3,6]dioxazocin-8-yl]oxy]-8,10-dihydro-7H-tetracene-5,12-dione |
InChI |
InChI=1S/C33H37NO12/c1-13(35)8-22-43-14(2)12-34-19-9-23(44-15(3)32(19)46-22)45-21-11-33(42,16(4)36)10-18-25(21)31(41)27-26(29(18)39)28(38)17-6-5-7-20(37)24(17)30(27)40/h5-7,12-15,19,21-23,32,35,37,39,41-42H,8-11H2,1-4H3 |
InChI Key |
WFTIALXZVDZJDB-UHFFFAOYSA-N |
SMILES |
CC1C=NC2CC(OC(C2OC(O1)CC(C)O)C)OC3CC(CC4=C3C(=C5C(=C4O)C(=O)C6=C(C5=O)C(=CC=C6)O)O)(C(=O)C)O |
Canonical SMILES |
CC1C=NC2CC(OC(C2OC(O1)CC(C)O)C)OC3CC(CC4=C3C(=C5C(=C4O)C(=O)C6=C(C5=O)C(=CC=C6)O)O)(C(=O)C)O |
synonyms |
antibiotic SN-07 chromophore barminomycin I SN-07 chromophore |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.